1-(4-methylphenyl)-N-(1-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-methylphenyl)-N-(1-phenylethyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H21N5O/c1-16-10-12-20(13-11-16)28-22(19-9-6-14-24-15-19)21(26-27-28)23(29)25-17(2)18-7-4-3-5-8-18/h3-15,17H,1-2H3,(H,25,29)
• InChI Key: JTUMTOXLHRQIJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC(C)C3=CC=CC=C3)C4=CN=CC=C4
• Molecular Formula: C23H21N5O
• Molecular Weight: 383.4 g/mol
• CAS No.: 1206991-09-4

Description

1-(4-methylphenyl)-N-(1-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H21N5O and its molecular weight is 383.455. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The compound's crystal structure has been studied, providing insights into its molecular configuration and potential interactions with other molecules. For instance, the crystal structures of related (oxothiazolidin-2-ylidene)acetamides were described, which might contribute to understanding the compound's structural properties and potential applications in material sciences or drug design (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Corrosion Inhibition

Studies have shown the compound's efficacy in inhibiting corrosion, particularly in industrial settings. For instance, its influence on the inhibition of corrosion of mild steel in sulfuric acid solutions was investigated, showing excellent inhibitory effects. This implies potential applications in materials science and engineering to enhance the lifespan and safety of metal structures and components (Nasser & Sathiq, 2017).

Enzyme Inhibitory Activities

The compound has been synthesized and evaluated for its inhibition potential against various enzymes, suggesting potential therapeutic applications. For example, synthesized analogues were evaluated for their inhibition potential against bovine carbonic anhydrase and acetylcholinesterase enzymes, indicating possible applications in medical research and pharmaceutical development (Virk et al., 2018).

Antimicrobial and Hemolytic Activity

The compound's derivatives have been explored for antimicrobial activities, suggesting its potential in developing new antimicrobial agents. A study on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives showed activity against selected microbial species, offering avenues for further biological screening and potential therapeutic applications (Gul et al., 2017).